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Compound of Interest

Compound Name:
3-(Methoxydimethylsilyl)propyl

acrylate

Cat. No.: B048188 Get Quote

An In-depth Technical Guide to 3-
(Methoxydimethylsilyl)propyl Acrylate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-
(Methoxydimethylsilyl)propyl acrylate, an organosilane compound of interest in materials

science and for the functionalization of surfaces in biomedical applications. It details the

molecule's structure, physicochemical properties, and relevant experimental protocols.

Molecular Structure and Formula
3-(Methoxydimethylsilyl)propyl acrylate is a bifunctional molecule featuring a reactive

acrylate group and a hydrolyzable methoxysilyl group. This structure allows it to act as a

coupling agent, bridging organic polymers and inorganic substrates.

Chemical Name: 3-(Methoxydimethylsilyl)propyl Acrylate

Synonyms: Acrylic Acid 3-(Methoxydimethylsilyl)propyl Ester

CAS Registry Number: 111918-90-2

Molecular Formula: C₉H₁₈O₃Si
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Below is a diagram representing the molecular structure of 3-(Methoxydimethylsilyl)propyl
acrylate.

Caption: Molecular structure of 3-(Methoxydimethylsilyl)propyl acrylate.

Physicochemical Properties
The key quantitative properties of 3-(Methoxydimethylsilyl)propyl acrylate are summarized

in the table below. This data is essential for its application in formulating coatings, adhesives,

and functionalized materials.

Property Value Reference

Molecular Weight 202.33 g/mol

Purity (GC) >95.0%

Physical State Liquid (at 20°C)

Storage Temperature Frozen (<0°C)

Condition to Avoid Heat Sensitive

Experimental Protocols
While specific experimental data for 3-(Methoxydimethylsilyl)propyl acrylate is limited,

protocols for closely related silane coupling agents, such as 3-(Trimethoxysilyl)propyl

methacrylate (TMSPMA), provide a strong basis for its synthesis, characterization, and

application.

Synthesis Protocol (Proposed)
The synthesis of this compound can be proposed via a hydrosilylation reaction, a common

industrial method for producing such organosilanes. This involves the addition of a silane to an

unsaturated compound.
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Reactants:
- Allyl Acrylate

- Methoxydimethylsilane

Hydrosilylation Reaction
(Controlled Temperature, e.g., 60-80°C)

Platinum Catalyst
(e.g., Karstedt's catalyst)

Polymerization Inhibitor
(e.g., MEHQ)

Reaction Monitoring
(e.g., by Gas Chromatography)

Purification
(Vacuum Distillation)

Feedback loop

Final Product:
3-(Methoxydimethylsilyl)propyl Acrylate

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-(Methoxydimethylsilyl)propyl acrylate.

Methodology:

Reactor Setup: A reaction vessel is charged with methoxydimethylsilane and a platinum

catalyst (e.g., Karstedt's catalyst, ~10 ppm). A polymerization inhibitor is added to prevent

premature reaction of the acrylate group.

Addition of Reactant: Allyl acrylate is added dropwise to the stirred solution.

Reaction Conditions: The reaction is typically exothermic and the temperature is maintained

within a controlled range (e.g., 60-80°C) using a cooling bath.

Monitoring: The progress of the reaction is monitored by techniques such as Gas

Chromatography (GC) to track the consumption of the reactants.
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Purification: Once the reaction is complete, the crude product is purified by vacuum

distillation to remove the catalyst and any unreacted starting materials, yielding the final

product.

Characterization Protocol: FTIR Spectroscopy
Fourier Transform Infrared (FTIR) spectroscopy is used to confirm the presence of key

functional groups in the molecule.

Methodology:

Sample Preparation: A small drop of the purified liquid is placed directly onto the crystal of an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The spectrum is recorded over a range of 4000–600 cm⁻¹ with a resolution

of 4 cm⁻¹. A background spectrum of the clean ATR crystal is recorded first for subtraction.

Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands. Key

expected peaks include:

C=O stretch (ester): ~1720 cm⁻¹

C=C stretch (acrylate): ~1638 cm⁻¹

Si-O-C stretch: ~1080 cm⁻¹

Si-C stretch: ~800 cm⁻¹

Application Protocol: Surface Modification of Glass
This protocol details how 3-(Methoxydimethylsilyl)propyl acrylate can be used to

functionalize a glass surface, making it reactive towards subsequent polymerization steps. This

is relevant for creating biocompatible coatings or covalently linking hydrogels to surfaces.
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Preparation

Silanization

Finalization

1. Clean Glass Substrate
(Soap, Water, Dry)

2. Prepare Silane Solution
(e.g., in Ethanol/Acidified Water)

3. Immerse Substrate in Solution
(React for ~3-60 min)

Hydrolysis of Methoxy Group
Si-OCH₃ -> Si-OH

Mechanism

4. Rinse Substrate
(Ethanol)

Condensation on Surface
Si-OH + Glass-OH -> Si-O-Glass 5. Dry Substrate

Functionalized Surface
(Acrylate groups exposed)

Click to download full resolution via product page

Caption: Experimental workflow for surface functionalization using a silane coupling agent.
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Methodology:

Cleaning: Glass substrates are thoroughly cleaned with detergent, rinsed extensively with

deionized water, and dried completely.

Solution Preparation: A dilute solution of 3-(Methoxydimethylsilyl)propyl acrylate is

prepared. A common method involves adjusting water to pH 3.5 with acetic acid and then

adding the silane, stirring until it dissolves.

Surface Treatment: The clean glass plates are immersed in the silane solution and allowed

to react for a set period (e.g., one hour) at room temperature. During this time, the methoxy

group on the silicon atom hydrolyzes to a silanol (Si-OH), which then condenses with

hydroxyl groups on the glass surface, forming a covalent Si-O-Si bond.

Rinsing and Drying: The plates are removed, rinsed with a solvent like ethanol to remove

excess reagent, and then dried thoroughly. The result is a glass surface functionalized with

reactive acrylate groups.

Applications in Research and Development
3-(Methoxydimethylsilyl)propyl acrylate is primarily used as a silane coupling agent and

adhesion promoter in materials science. Its bifunctional nature is key to its utility.

Organic-Inorganic Hybrid Materials: It serves to covalently bond organic polymer resins to

inorganic fillers (like silica or glass), enhancing the mechanical properties and durability of

composite materials.[1]

Adhesion Promotion: It is used as a primer on substrates to improve the adhesion of

subsequent coatings, adhesives, or sealants.

Relevance to Drug Development: In the context of drug development, molecules like this are

not active pharmaceutical ingredients but are enabling materials. Their utility lies in the

surface modification of drug delivery systems. For example, they can be used to

functionalize nanoparticles (e.g., silica-based) to introduce polymerizable groups on the

surface.[2] This allows for the subsequent grafting of polymers to enhance stability,

biocompatibility, or to create a shell for controlled release of therapeutic agents.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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